Cas no 62856-30-8 (Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-)

• Product Name: Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-
• CAS No: 62856-30-8
• MF: C₂₆H₃₅BrO
• MW: 443.459507226944
• CID: 429826
• PubChem ID: 71382215
• Update Time: 2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-bromophenyl)-1-(4-dodecylphenyl)-
• 2-(4-bromophenyl)-1-(4-dodecylphenyl)ethanone
• DTXSID80804609
• 2-(4-Bromophenyl)-1-(4-dodecylphenyl)ethan-1-one
• 62856-30-8

• Inchi： 1S/C26H35BrO/c1-2-3-4-5-6-7-8-9-10-11-12-22-13-17-24(18-14-22)26(28)21-23-15-19-25(27)20-16-23/h13-20H,2-12,21H2,1H3
• InChI Key： YGQFSOKKENQPGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 442.18725
• Monoisotopic Mass: 442.18713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07